Cas no 743452-46-2 (3-(furan-2-yl)methyl-5-phenyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 3-(furan-2-yl)methyl-5-phenyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 743452-46-2
• MF: C₁₇H₁₂N₂O₂S₂
• MW: 340.419381141663
• CID: 3106855
• PubChem ID: 3427404
• Update Time: 2025-05-24

3-(furan-2-yl)methyl-5-phenyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-furylmethyl)-2-mercapto-5-phenylthieno[2,3-d]pyrimidin-4(3H)-one
• 3-(furan-2-yl)methyl-5-phenyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one
• 3-(Furan-2-ylmethyl)-2-mercapto-5-phenylthieno[2,3-d]pyrimidin-4(3h)-one
• 3-(furan-2-ylmethyl)-5-phenyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
• 3-(2-Furanylmethyl)-2,3-dihydro-5-phenyl-2-thioxothieno[2,3-d]pyrimidin-4(1H)-one
• 3-[(furan-2-yl)methyl]-5-phenyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
• AKOS000116833
• Z55992926
• EN300-09018
• DTXSID201133604
• CS-0348358
• 743452-46-2

• Inchi： 1S/C17H12N2O2S2/c20-16-14-13(11-5-2-1-3-6-11)10-23-15(14)18-17(22)19(16)9-12-7-4-8-21-12/h1-8,10H,9H2,(H,18,22)
• InChI Key： DGEMAWXFIMKMRL-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC=2)C2C(N(C(NC1=2)=S)CC1=CC=CO1)=O

Computed Properties

• Exact Mass: 340.03401998Da
• Monoisotopic Mass: 340.03401998Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 106Ų

Additional information on 3-(furan-2-yl)methyl-5-phenyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one

3-(Furan-2-yl)methyl-5-phenyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one: A Comprehensive Overview

The compound with CAS No 743452-46-2, known as 3-(furan-2-yl)methyl-5-phenyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential biological activities. This compound belongs to the class of thienopyrimidinones, which are known for their versatility in drug design and development.

The molecular structure of thieno[2,3-d]pyrimidinone derivatives is characterized by a fused ring system comprising a pyrimidine ring and a thiophene ring. The presence of a furan moiety at the 3-position and a phenyl group at the 5-position introduces additional complexity and functional diversity to the molecule. The sulfanyl group at position 2 further enhances the compound's reactivity and potential for interaction with biological targets.

Recent studies have highlighted the importance of thienopyrimidinones in medicinal chemistry, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The fusion of heterocyclic rings in this compound provides a rigid framework that can be exploited for precise molecular recognition and binding affinity optimization. Researchers have demonstrated that 3-(furan-2-yl)methyl substituents can significantly influence the electronic properties of the molecule, thereby modulating its pharmacokinetic profile.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic aromatic substitution, cyclization reactions, and functional group transformations. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield high-purity products. Such advancements in synthetic methodology are critical for scaling up production and facilitating further preclinical studies.

The biological evaluation of this compound has revealed promising results in vitro, particularly in terms of its ability to inhibit key enzymes involved in inflammatory pathways. For instance, studies have shown that thieno[2,3-d]pyrimidinone derivatives can modulate the activity of cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling. These findings underscore the potential of this compound as a lead molecule for anti-inflammatory drug development.

Moreover, computational studies using molecular docking techniques have provided insights into the binding modes of this compound with various protein targets. The presence of a sulfanyl group at position 2 was found to play a crucial role in stabilizing interactions within the active site of target enzymes. Such insights are invaluable for guiding structure-based drug design efforts aimed at improving potency and selectivity.

Despite its promising properties, further research is required to fully elucidate the pharmacokinetic profile and safety profile of this compound. Ongoing studies are focusing on optimizing its solubility and bioavailability through structural modifications such as substituent optimization and prodrug design. Additionally, preclinical toxicity studies are being conducted to assess its suitability for progression into clinical trials.

In conclusion, 3-(furan-2-yl)methyl-5-phenyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidinone represents a compelling candidate for drug discovery efforts targeting inflammatory diseases and other conditions mediated by enzyme dysregulation. Its unique structural features and favorable biological properties make it an attractive lead compound for further exploration in medicinal chemistry research.